Cas no 2877656-30-7 (2-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877656-30-7
• MF: C₂₀H₂₈N₄O₂
• MW: 356.461924552917
• CID: 5308048
• PubChem ID: 165432064
• Update Time: 2025-07-01

2-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887820
• 2877656-30-7
• 2-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8267
• 1-(1-Methyl-1H-benzimidazol-2-yl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C20H28N4O2/c1-23-18-5-3-2-4-17(18)22-20(23)24-10-6-15(7-11-24)14-19(25)21-16-8-12-26-13-9-16/h2-5,15-16H,6-14H2,1H3,(H,21,25)
• InChI Key： WCACHUMCKWBWMW-UHFFFAOYSA-N
• SMILES： N1(C2N(C)C3=CC=CC=C3N=2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 356.22122615g/mol
• Monoisotopic Mass: 356.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on 2-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Compound CAS No 2877656-30-7: 2-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

The compound with CAS No 2877656-30-7, known as 2-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring fused with a benzodiazole moiety and an acetamide group. The presence of these functional groups endows the molecule with unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The piperidine ring in this compound contributes to its structural stability and enhances its ability to interact with biological targets. Additionally, the acetamide group plays a crucial role in modulating the molecule's solubility and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the final product meets rigorous quality standards. The use of mild reaction conditions and catalysts has been instrumental in preserving the integrity of the molecule's functional groups during synthesis.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on several key enzymes associated with inflammatory processes. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—mediators of inflammation and pain. This makes it a strong candidate for the development of novel anti-inflammatory drugs.

Beyond its enzymatic activity, this compound has also shown promise in anticancer research. Preclinical studies indicate that it exhibits selective cytotoxicity against various cancer cell lines, suggesting potential applications in chemotherapy. The mechanism of action appears to involve interference with cellular signaling pathways that are critical for tumor growth and metastasis.

The structural versatility of this compound allows for further modification to enhance its therapeutic potential. Researchers are actively exploring strategies to improve its pharmacokinetic properties, such as increasing its half-life and reducing clearance rates. These efforts are expected to pave the way for more effective drug delivery systems.

In conclusion, CAS No 2877656-30-7 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds great potential for addressing unmet medical needs and improving patient outcomes.